3-(4-Chlorophenyl)-5-fluorobenzoic acid

• IUPAC Name: 3-(4-chlorophenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C13H8ClFO2/c14-11-3-1-8(2-4-11)9-5-10(13(16)17)7-12(15)6-9/h1-7H,(H,16,17)
• InChI Key: NCIYKYBDZNMUIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)F)C(=O)O)Cl
• Molecular Formula: C13H8ClFO2
• DSSTOX Substance ID: DTXSID80689574
• Molecular Weight: 250.65 g/mol
• CAS No.: 1261920-99-3

Description

3-(4-Chlorophenyl)-5-fluorobenzoic acid (molecular formula: C₁₃H₈ClFO₂) is a halogenated benzoic acid derivative featuring a 4-chlorophenyl group at the 3-position and a fluorine atom at the 5-position of the benzene ring. This compound is primarily utilized as an intermediate in organic synthesis and pharmacological research.

Synonyms for this compound include AGN-PC-09O023, MolPort-015-153-092, and K-2587, with an InChIKey of NCIYKYBDZNMUIM-UHFFFAOYSA-N .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Chlorophenyl)-5-fluorobenzoic acid typically involves the following steps:

Starting Materials: The synthesis begins with 4-chlorobenzaldehyde and 5-fluorobenzoic acid.

Grignard Reaction: 4-chlorobenzaldehyde is reacted with a Grignard reagent, such as phenylmagnesium bromide, to form the corresponding alcohol.

Oxidation: The alcohol is then oxidized to form 3-(4-chlorophenyl)-5-fluorobenzoic acid using an oxidizing agent like potassium permanganate or chromium trioxide.

Industrial Production Methods

In industrial settings, the production of 3-(4-Chlorophenyl)-5-fluorobenzoic acid may involve more efficient and scalable methods, such as:

Catalytic Hydrogenation: Using a palladium or platinum catalyst to hydrogenate the intermediate compounds.

Continuous Flow Synthesis: Employing continuous flow reactors to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

3-(4-Chlorophenyl)-5-fluorobenzoic acid undergoes various chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms can be substituted with other functional groups using nucleophilic or electrophilic reagents.

Reduction Reactions: The carboxylic acid group can be reduced to an alcohol or an aldehyde using reducing agents like lithium aluminum hydride.

Oxidation Reactions: The aromatic ring can undergo oxidation to form quinones or other oxidized derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium hydroxide or potassium tert-butoxide in polar aprotic solvents.

Electrophilic Substitution: Sulfuric acid or nitric acid for nitration or sulfonation reactions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous ether or tetrahydrofuran.

Major Products

Substituted Derivatives: Various substituted benzoic acids or benzyl alcohols.

Reduced Compounds: Benzyl alcohols or aldehydes.

Oxidized Products: Quinones or other oxidized aromatic compounds.

Scientific Research Applications

3-(4-Chlorophenyl)-5-fluorobenzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals, dyes, and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(4-Chlorophenyl)-5-fluorobenzoic acid involves its interaction with specific molecular targets:

Molecular Targets: Enzymes or receptors involved in metabolic pathways.

Pathways Involved: Inhibition of specific enzymes or modulation of receptor activity, leading to altered cellular responses.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Halogenated Benzoic Acids

Compound Name	Molecular Formula	Substituent Positions	Key Properties/Activities	Reference
3-(4-Chlorophenyl)-5-fluorobenzoic acid	C₁₃H₈ClFO₂	3-(4-ClPh), 5-F	Intermediate; research applications
5-Chloro-2,4-difluorobenzoic acid	C₇H₃ClF₂O₂	2-F, 4-F, 5-Cl	High structural similarity (0.93); synthetic intermediate
4,5-Dichloro-2-fluorobenzoic acid	C₇H₃Cl₂FO₂	2-F, 4-Cl, 5-Cl	Similarity score 0.90; agrochemical research
2-(4-Chlorophenyl)-6-fluorobenzoic acid	C₁₃H₈ClFO₂	2-F, 6-(4-ClPh)	Isomeric variant; potential pharmacokinetic differences
3-(Chlorosulfonyl)-5-fluorobenzoic acid	C₈H₆ClFO₄S	3-SO₂Cl, 5-F	pKa = 2.66; boiling point = 390°C (predicted); sulfonylation applications
3-(3-Chlorophenyl)-5-fluorobenzoic acid	C₁₃H₈ClFO₂	3-(3-ClPh), 5-F	Altered substituent position; impacts receptor binding

Key Observations:

Substituent Positioning: The position of chlorine and fluorine significantly influences electronic and steric properties. For example, 3-(3-chlorophenyl)-5-fluorobenzoic acid (meta-chloro vs. para-chloro in the target compound) may exhibit divergent biological interactions due to altered spatial orientation . The sulfonyl group in 3-(chlorosulfonyl)-5-fluorobenzoic acid introduces strong electron-withdrawing effects, lowering its pKa (2.66) compared to non-sulfonylated analogs .

Biological Relevance: While direct data for the target compound are sparse, compounds like 5-chloro-2,4-difluorobenzoic acid (similarity score 0.93) are frequently employed as intermediates in antihypertensive drug synthesis . Quinazolinone derivatives with 4-chlorophenyl groups (e.g., compound 23 in ) demonstrate potent α1-adrenergic receptor blocking, suggesting that halogenated aromatic systems enhance receptor affinity .

Physicochemical Properties :

• Halogenation generally increases molecular weight and lipophilicity, improving membrane permeability. For instance, sulfonylated analogs exhibit higher boiling points (390°C) due to increased polarity .